Cas no 669080-79-9 (3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile)

• Product Name: 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile
• CAS No: 669080-79-9
• MF: C₉H₅BrF₃N
• MW: 264.041911840439
• CID: 2796664
• PubChem ID: 11601369
• Update Time: 2025-06-23

3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile
• 3-bromomethyl-5-trifluoromethylbenzonitrile
• 3-bromomethyl-5-trifluoromethyl-benzonitrile
• 3-Cyano-5-(trifluoromethyl)benzyl bromide
• 669080-79-9
• Benzonitrile, 3-(bromomethyl)-5-(trifluoromethyl)-
• DB-203855
• DTXSID30469282
• SCHEMBL130428

• Inchi： 1S/C9H5BrF3N/c10-4-6-1-7(5-14)3-8(2-6)9(11,12)13/h1-3H,4H2
• InChI Key： XPUXNYPZDDSUDQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 262.95575Da
• Monoisotopic Mass: 262.95575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile

3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile (CAS No. 669080-79-9): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile (CAS No. 669080-79-9) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique bromomethyl and trifluoromethyl functionalities, has garnered attention for its role in the synthesis of various bioactive molecules and its potential as a building block in drug discovery.

The chemical structure of 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile consists of a benzene ring substituted with a cyano group at the 3-position, a bromomethyl group at the 1-position, and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations.

In recent years, there has been a growing interest in the synthesis and application of 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile. One of the key areas of research has been its use as an intermediate in the development of novel pharmaceuticals. The bromomethyl group can be readily functionalized through various reactions, such as nucleophilic substitution, to introduce a wide range of substituents. This versatility allows for the synthesis of diverse derivatives with potential therapeutic applications.

The trifluoromethyl group, on the other hand, is known for its electron-withdrawing properties and can significantly influence the biological activity and pharmacokinetic properties of molecules. Compounds containing this group have been shown to exhibit enhanced metabolic stability and improved binding affinity to biological targets. These properties make 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile an attractive starting material for the design and synthesis of new drugs.

Recent studies have explored the use of 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile in the development of inhibitors for various enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of derivatives of this compound as potent inhibitors of protein kinases. The results showed that these derivatives exhibited high selectivity and potency against specific kinases, highlighting their potential as lead compounds for further drug development.

In addition to its applications in medicinal chemistry, 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile has also been investigated for its use in materials science. The unique combination of functional groups makes it suitable for the preparation of functional polymers and coatings with enhanced properties. Research in this area has focused on developing new materials with improved thermal stability, mechanical strength, and chemical resistance.

The synthetic route to 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile typically involves a multi-step process. One common approach is to start with 3-cyanobenzotrifluoride, which can be brominated at the methyl position using a suitable brominating agent such as N-bromosuccinimide (NBS). The resulting product can then be further modified through various synthetic transformations to obtain the desired derivatives.

The physical properties of 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile, including its melting point, boiling point, and solubility in different solvents, are important considerations for its use in various applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Understanding these parameters is crucial for optimizing synthetic protocols and ensuring the successful preparation of high-purity compounds.

In conclusion, 3-(Bromomethyl)-5-(trifluoromethyl)benzonitrile (CAS No. 669080-79-9) is a valuable compound with significant potential in medicinal chemistry and materials science. Its unique chemical structure and versatile reactivity make it an attractive starting material for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new applications and improve our understanding of this compound's properties and behavior.